Cas no 68310-63-4 (4,7,10,13,16-Pentaazanonadecane-2,18-diol)

• Product Name: 4,7,10,13,16-Pentaazanonadecane-2,18-diol
• CAS No: 68310-63-4
• MF: C₁₄H₃₅N₅O₂
• MW: 305.460003137589
• CID: 524221
• PubChem ID: 109297
• Update Time: 2025-04-19

4,7,10,13,16-Pentaazanonadecane-2,18-diol Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaazanonadecane-2,18-diol
• 1-[2-[2-[2-[2-(2-hydroxypropylamino)ethylamino]ethylamino]ethylamino]ethylamino]propan-2-ol
• DTXSID00887333
• 68310-63-4
• NS00059789
• EINECS 269-722-3

• Inchi： 1S/C14H35N5O2/c1-13(20)11-18-9-7-16-5-3-15-4-6-17-8-10-19-12-14(2)21/h13-21H,3-12H2,1-2H3
• InChI Key： JALHBXZSNVJTLT-UHFFFAOYSA-N
• SMILES： OC(C)CNCCNCCNCCNCCNCC(C)O

Computed Properties

• Exact Mass: 305.27935
• Monoisotopic Mass: 305.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 471.8°Cat760mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.498
• PSA: 100.61